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Compound of Interest

Compound Name: 1,1-Dibromoethylene

Cat. No.: B1218783

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of 1,1-
Dibromoethylene, specifically its boiling point and density. The information is presented to be
a valuable resource for laboratory and research applications.

Core Physical Properties

1,1-Dibromoethylene, also known as vinylidene bromide, is a halogenated alkene with the
chemical formula C2H2Br2. Understanding its physical properties is crucial for its handling,
application in synthesis, and purification processes.

Quantitative Data

The boiling point and density of 1,1-Dibromoethylene are summarized in the table below.
These values are critical for experimental design, particularly in distillation and reaction setups.

Physical Property Value Units

Boiling Point 92 °C[1] Degrees Celsius (°C)
Boiling Point 92.05 °C[2] Degrees Celsius (°C)
Density 2.178[1] grams per milliliter (g/mL)
Density 2.1779[2] grams per milliliter (g/mL)
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Experimental Protocols

The determination of the physical properties of 1,1-Dibromoethylene would follow standard

laboratory procedures for organic compounds.
Boiling Point Determination:

A common and accurate method for determining the boiling point of a liquid like 1,1-
Dibromoethylene is through distillation or the reflux method.[3]

« Distillation Method: A simple distillation apparatus would be set up with a sample of 1,1-
Dibromoethylene in the distilling flask, along with boiling chips. The liquid is heated, and the
temperature is monitored with a thermometer placed at the vapor outlet. The stable
temperature at which the liquid actively boils and its vapor condenses is recorded as the
boiling point.[3] It is important to record the atmospheric pressure at the time of the
measurement, as boiling point is pressure-dependent.

o Reflux Method: An alternative method involves heating the sample under reflux. A condenser
is placed vertically on top of the flask containing the 1,1-Dibromoethylene. The sample is
heated to a gentle boil. A thermometer is positioned to measure the temperature of the vapor
that is in equilibrium with the boiling liquid. This temperature represents the boiling point.[3]

» Micro-Boiling Point Determination: For smaller sample quantities, a micro-boiling point
technique can be employed. This involves heating a small amount of the liquid in a capillary
tube and observing the temperature at which a continuous stream of bubbles emerges and

then ceases upon cooling.[4]
Density Determination:
The density of a liquid can be determined using several methods.

e Pycnometer Method: A pycnometer, a flask with a specific, accurately known volume, is
weighed empty. It is then filled with 1,1-Dibromoethylene and weighed again. The mass of
the liquid is determined by subtraction. The density is then calculated by dividing the mass of
the liquid by the known volume of the pycnometer. This method is capable of high precision.
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e Mass and Volume Measurement: A straightforward method involves measuring a specific
volume of 1,1-Dibromoethylene using a graduated cylinder or a pipette and then weighing
this volume on an analytical balance. The density is calculated as mass divided by volume.
While simpler, the precision of this method is dependent on the accuracy of the volume

measurement.[5]

Logical Relationships

The following diagram illustrates the logical flow from the molecular structure of 1,1-
Dibromoethylene to its physical properties and the experimental methods used for their

determination.
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Caption: Logical flow from molecular identity to physical properties and their experimental
determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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